Cas no 2251-79-8 (5-4-(Trifluoromethyl)phenyl-1H-tetrazole)

• Product Name: 5-4-(Trifluoromethyl)phenyl-1H-tetrazole
• CAS No: 2251-79-8
• MF: C₈H₅F₃N₄
• MW: 214.147310972214
• MDL: MFCD06248886
• CID: 84215
• PubChem ID: 342565
• Update Time: 2025-04-18

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Trifluoromethyl)phenyl]-1H-tetrazole
• Trifluoromethylphenyltetrazole
• 5-[4-(trifluoromethyl)phenyl]-2H-tetrazole
• 5-(4'-(trifluoromethyl)phenyl)tetrazole
• 5-(4-trifluoromethylphenyl)-1H-tetrazol
• 5-[4-(Trifluoromethyl)Phenyl]-2H-1,2,3,4-Tetrazole
• CS-0320660
• DTXSID20321668
• NSC-379560
• F21337
• HMS562L15
• 2251-79-8
• MFCD00052525
• SCHEMBL704506
• Maybridge1_007473
• (6R-(6alpha,7beta(Z)))-3-(((Aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)-amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid1-(acetyloxy)ethylester
• 5-(4-(trifluoromethyl)phenyl)-2H-tetrazole
• AKOS015852977
• AB02188
• 2H-Tetrazole,5-[4-(trifluoromethyl)phenyl]-
• FT-0619905
• NSC379560
• A816240
• PS-6521
• 5-(4-(Trifluoromethyl)phenyl)-1H-tetrazole
• QBP
• FS-1180
• AKOS005598767
• C8H5F3N4
• STK685287
• 5-4-(Trifluoromethyl)phenyl-1H-tetrazole

• MDL： MFCD06248886
• Inchi： 1S/C8H5F3N4/c9-8(10,11)6-3-1-5(2-4-6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
• InChI Key： CCVCHQBLMDMSNN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2N=NNN=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 214.04700
• Monoisotopic Mass: 214.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Color/Form: powder
• Density: 1.464
• Melting Point: 226°C
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 144.4°C
• PSA: 54.46000
• LogP: 1.88550
• Solubility: Not determined

5-4-(Trifluoromethyl)phenyl-1H-tetrazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives